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Compound of Interest

Compound Name: 5-Iodo-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B1325005 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Iodo-1H-pyrrolo[2,3-b]pyridine

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical reagents is paramount. This

guide provides detailed technical information regarding the safe use of 5-Iodo-1H-pyrrolo[2,3-
b]pyridine, a heterocyclic compound often utilized as a building block in medicinal chemistry

and materials science.

Chemical Identification and Properties
Proper identification is the first step in ensuring chemical safety. 5-Iodo-1H-pyrrolo[2,3-
b]pyridine, also known as 5-Iodo-7-azaindole, is a solid organic compound. Its key identifiers

and physical properties are summarized below.

Property Value Reference

CAS Number 898746-50-4 [1][2]

Molecular Formula C₇H₅IN₂ [1]

Molecular Weight 244.03 g/mol [1]

Appearance Solid

Purity Typically >95% [2][3]
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Hazard Identification and Classification
5-Iodo-1H-pyrrolo[2,3-b]pyridine is classified as hazardous.[4] It is crucial to understand its

potential health effects to implement appropriate safety measures.

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4][5]

Skin Irritation (Category 2), H315: Causes skin irritation.[4][5]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[4][5]

Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation,

H335: May cause respiratory irritation.[4][5]

GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)[4]

Signal Word: Warning[4]

Hazard Statements:

H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

safety data sheets. Key precautions include:

Prevention: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling),

P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective

gloves/protective clothing/eye protection/face protection).[4][5][6]
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Response: P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER/doctor),

P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).[4][5]

Storage: P405 (Store locked up).[4]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3]

Experimental Protocols for Safe Handling
While specific toxicological experimental data is not publicly available, the following protocols

are derived from standard safety data sheets and are essential for handling 5-Iodo-1H-
pyrrolo[2,3-b]pyridine.

Personal Protective Equipment (PPE)
Engineering controls, such as using the chemical within a fume hood, should be the primary

method of exposure control.[4][5] When handling the compound, the following PPE is

mandatory:

Eye/Face Protection: Wear safety goggles with side-shields or a face shield.[5]

Skin Protection: Wear impervious clothing and protective gloves (e.g., nitrile rubber). Wash

hands and face thoroughly after handling.[5][7]

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

[4][5] If dust or aerosols are generated, a NIOSH-approved respirator may be necessary.

First-Aid Measures
In case of exposure, immediate action is critical. Always have a safety data sheet available for

medical personnel.[1]

If Inhaled: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician.[1][5]
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In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1][5] Remove

contaminated clothing and wash it before reuse.[4][5] If skin irritation occurs, seek medical

advice.[7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1][5]

Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.

[4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a

poison center or doctor.[1][3] Never give anything by mouth to an unconscious person.[8]

Accidental Release Measures
Personal Precautions: Use full personal protective equipment.[5] Avoid dust formation and

breathing vapors or dust.[4][5] Evacuate personnel to safe areas and ensure adequate

ventilation.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or waterways.[4][5]

Containment and Cleaning Up: Absorb the spill with an inert absorbent material (e.g., sand,

silica gel, vermiculite).[4] Collect the material in a suitable, airtight container for disposal.[4]

Decontaminate the area with a suitable solvent (e.g., alcohol) and dispose of contaminated

materials according to regulations.[5]

Storage and Stability
Proper storage is essential to maintain the integrity of the compound and ensure safety.
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Parameter Guideline Reference

Storage Temperature
Short term: 4°C. Long term:

-20°C to -80°C.
[2]

Conditions for Safe Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.[7] Store

locked up.[4]

Incompatible Materials Strong oxidizing agents.[4]

Stability
Stable under recommended

storage conditions.[4]

Fire-Fighting and Disposal
Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4] Wear self-contained breathing apparatus and full protective gear.[4]

Disposal: The disposal of this chemical must be in accordance with federal, state, and local

environmental control regulations. It may be possible to dissolve the material in a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[7]

Visualization of Safety Protocols
The following diagrams illustrate the core safety and handling workflows.
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Caption: Workflow for Safe Handling of 5-Iodo-1H-pyrrolo[2,3-b]pyridine.
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Identified Hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1325005#5-iodo-1h-pyrrolo-2-3-b-pyridine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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